Cas no 895473-87-7 (3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide)

• Product Name: 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• CAS No: 895473-87-7
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 6204387
• PubChem ID: 7254265
• Update Time: 2025-10-28

3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• 895473-87-7
• AKOS024657444
• 3-(4-methylphenyl)sulfonyl-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• Z27771835
• F2536-0605
• N-(4-phenylthiazol-2-yl)-3-tosylpropanamide

• Inchi： 1S/C19H18N2O3S2/c1-14-7-9-16(10-8-14)26(23,24)12-11-18(22)21-19-20-17(13-25-19)15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,20,21,22)
• InChI Key： JUPWLTTYOGLEFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCC(NC1=NC(=CS1)C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide

Introduction to 3-(4-Methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide (CAS No. 895473-87-7)

3-(4-Methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide, with the CAS number 895473-87-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the sulfonyl and thiazole moieties, contribute to its pharmacological properties and make it a valuable candidate for further investigation.

The chemical structure of 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide consists of a propanamide backbone substituted with a 4-methylbenzenesulfonyl group and a 4-phenylthiazole moiety. The sulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the thiazole ring is associated with various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups in a single molecule suggests that 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide may exhibit a broad spectrum of biological activities.

Recent studies have explored the potential therapeutic applications of 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant cytotoxic effects on various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide has also shown potential in the treatment of inflammatory diseases. Research conducted at the University of California found that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed as a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's ability to cross the blood-brain barrier has also been evaluated, indicating its potential use in central nervous system disorders.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have demonstrated that 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide has a favorable safety profile with no significant toxicity observed at therapeutic doses. These findings support its potential for further clinical evaluation.

In conclusion, 3-(4-methylbenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide (CAS No. 895473-87-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as oncology and inflammatory diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.